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Compound of Interest

Compound Name: Isopropylcyclopentane

Cat. No.: B043312

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties and structure of
isopropylcyclopentane, a cycloalkane hydrocarbon. The information is curated to support
research, development, and drug discovery applications where this compound may be utilized
as a building block or solvent.

Chemical Structure and Identification

Isopropylcyclopentane, a colorless liquid, consists of a five-membered cyclopentane ring
substituted with an isopropyl group.[1] It is classified as a cycloalkane and is a non-polar
aliphatic hydrocarbon.[1]

Below is a diagram illustrating the key structural and identifying information for
isopropylcyclopentane.
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Isopropylcyclopentane

presents

Identifiers Physical Properties

Safety

IUPAC: propan-2-ylcyclopentane Molecular Weight: 112.21 g/mol
Highly Flammable

CAS: 3875-51-2 Density: 0.78 g/cm3
SMILES: CC(C)C1CCCCl1 Boiling Point: 125.2 - 126 °C

Harmful if swallowed

Figure 1: Isopropylcyclopentane Identification

Click to download full resolution via product page

Caption: Key identifiers for Isopropylcyclopentane.

Physicochemical Properties

The following tables summarize the key physical and chemical properties of

isopropylcyclopentane, compiled from various sources.

Table 1: General and Physical Properties
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Property

Value

Reference(s)

Molecular Formula

CsHie

[1112][31[4]

Molecular Weight 112.21 - 112.22 g/mol [2][3][4]
Appearance Colorlfess. to almost colorless RG]
clear liquid

Density 0.78 - 0.796 g/cm3 [316]1[71[8]
Boiling Point 125.2 - 126 °C at 760 mmHg [31[5161[7]
Melting Point -111.36 °C [51[7]
Flash Point 14 -14.1°C [31[61[7]
Refractive Index 1.4235-1.43 [B1517]

Solubility

Insoluble in water; soluble in

non-polar organic solvents.[1]

[719]

Vapor Pressure

14.9 mmHg at 25°C

ble 2: Chemical Identii

Identifier Type Identifier Reference(s)

IUPAC Name propan-2-ylcyclopentane [2][41[6]

CAS Number 3875-51-2 [2][3][4][6]

SMILES cc(cycicecect [1]12]14]16]
InChl=1S/C8H16/c1-7(2)8-5-3-

InChl [11[2][4]
4-6-8/h7-8H,3-6H2,1-2H3
TVSBRLGQVHJIKT-

InChlKey [2][6]
UHFFFAOYSA-N

EC Number 223-397-4 [6][7]

UNII MGD62XB9AE [10]
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of isopropylcyclopentane are
not readily available in publicly accessible literature. However, it is known to be used as a
building block in organic synthesis.[5][7][11] General synthetic routes may involve the alkylation
of cyclopentane derivatives or the reduction of isopropylcyclopentene.

One documented reaction involves the hydro-alkyl addition to alkenes using alkyl
chloroformates mediated by ethylaluminum sesquichloride, which can be applied to cyclic
alkenes to produce compounds like isopropylcyclopentane.[7] Another potential route is the
reaction of 1-halo-5-hexenes with alkyllithiums.[7]

Signaling Pathways and Biological Activity

There is no available information to suggest that isopropylcyclopentane, a simple
hydrocarbon, is involved in any biological signaling pathways. Its primary relevance in a
pharmaceutical context is as a potential solvent or a non-polar fragment in the design of larger
molecules.

Safety and Handling

Isopropylcyclopentane is a highly flammable liquid and vapor.[3] It is harmful if swallowed
and may be fatal if it enters the airways.[3][12] It can also cause serious eye damage.[2]
Standard laboratory safety precautions, including the use of personal protective equipment,
should be observed when handling this compound. Store in a cool, well-ventilated place away
from sources of ignition.[12]

The workflow for handling and utilizing isopropylcyclopentane in a research setting is outlined
below.
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Figure 2: Isopropylcyclopentane Research Workflow
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Caption: A typical workflow for using isopropylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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